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Compound of Interest

Compound Name: 2-Bromo-5-ethylphenol

CAS No.: 1243377-32-3

Cat. No.: B3224986

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the ¹H and ¹³C Nuclear Magnetic

Resonance (NMR) spectral data for the compound 2-Bromo-5-ethylphenol. Due to the

absence of experimentally acquired spectra in publicly available databases, this guide utilizes

predicted NMR data to offer a detailed characterization of its chemical structure. This

information is crucial for researchers in chemical synthesis, drug discovery, and materials

science for the verification of the compound's identity and purity.

Predicted ¹H and ¹³C NMR Spectral Data
The predicted ¹H and ¹³C NMR data for 2-Bromo-5-ethylphenol are summarized below. These

predictions were generated using computational algorithms that estimate the chemical shifts

based on the molecular structure. It is important to note that while these predictions are

valuable, they may differ slightly from experimentally determined values.

¹H NMR Spectral Data (Predicted)
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The predicted ¹H NMR spectrum of 2-Bromo-5-ethylphenol is expected to exhibit distinct

signals corresponding to the aromatic protons, the ethyl group protons, and the hydroxyl

proton. The predicted chemical shifts (δ) in parts per million (ppm), multiplicity, and integration

values are presented in Table 1.

Table 1: Predicted ¹H NMR Data for 2-Bromo-5-ethylphenol

Signal Assignment
Predicted Chemical
Shift (δ, ppm)

Multiplicity Integration

H-3 7.21 d 1H

H-4 6.85 dd 1H

H-6 7.03 d 1H

-OH 5.5 - 6.5 br s 1H

-CH₂- 2.58 q 2H

-CH₃ 1.20 t 3H

Predicted in CDCl₃. The chemical shift of the hydroxyl proton (-OH) is highly dependent on

solvent, concentration, and temperature, and is therefore given as a broad range.

¹³C NMR Spectral Data (Predicted)
The predicted ¹³C NMR spectrum of 2-Bromo-5-ethylphenol will show eight distinct signals,

corresponding to each unique carbon atom in the molecule. The predicted chemical shifts are

detailed in Table 2.

Table 2: Predicted ¹³C NMR Data for 2-Bromo-5-ethylphenol
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Carbon Assignment Predicted Chemical Shift (δ, ppm)

C-1 152.4

C-2 112.9

C-3 131.8

C-4 121.5

C-5 140.2

C-6 117.6

-CH₂- 28.7

-CH₃ 15.6

Predicted in CDCl₃.

Experimental Protocols
While specific experimental data for 2-Bromo-5-ethylphenol is not available, a general

protocol for acquiring high-quality ¹H and ¹³C NMR spectra is outlined below. This methodology

is standard in organic chemistry research.

Sample Preparation
Sample Weighing: Accurately weigh approximately 5-10 mg of 2-Bromo-5-ethylphenol for

¹H NMR and 20-50 mg for ¹³C NMR.

Solvent Selection: Choose a suitable deuterated solvent that completely dissolves the

sample. Chloroform-d (CDCl₃) is a common choice for non-polar to moderately polar organic

compounds. Other potential solvents include acetone-d₆, and dimethyl sulfoxide-d₆ (DMSO-

d₆).

Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated

solvent in a clean, dry vial.
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Transfer: Using a Pasteur pipette, transfer the solution to a standard 5 mm NMR tube.

Ensure the solution is free of any particulate matter.

NMR Instrument Parameters
Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for

better signal dispersion and resolution.

Locking and Shimming: The instrument's magnetic field is locked onto the deuterium signal

of the solvent. The magnetic field homogeneity is then optimized through a process called

shimming to obtain sharp spectral lines.

¹H NMR Acquisition:

Pulse Angle: A 30° or 45° pulse angle is typically used.

Acquisition Time: 1-2 seconds.

Relaxation Delay: 1-5 seconds.

Number of Scans: 8 to 16 scans are usually sufficient for a good signal-to-noise ratio.

¹³C NMR Acquisition:

Pulse Program: A standard proton-decoupled pulse sequence is used to simplify the

spectrum to singlets for each carbon.

Acquisition Time: 1-2 seconds.

Relaxation Delay: 2-5 seconds.

Number of Scans: A larger number of scans (e.g., 1024 or more) is typically required due

to the lower natural abundance of the ¹³C isotope.

Data Processing: The raw data (Free Induction Decay or FID) is Fourier transformed to

generate the frequency-domain NMR spectrum. The spectrum is then phased, baseline

corrected, and referenced. For ¹H NMR in CDCl₃, the residual solvent peak at 7.26 ppm is
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often used as a reference. For ¹³C NMR in CDCl₃, the solvent peak at 77.16 ppm is used for

referencing.

Visualizations
The following diagrams illustrate the chemical structure with atom numbering for NMR

assignment and a general workflow for an NMR experiment.
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To cite this document: BenchChem. [Spectral Analysis of 2-Bromo-5-ethylphenol: A Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3224986/docs#spectral-analysis-of-2-bromo-5-
ethylphenol-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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